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For Researchers, Scientists, and Drug Development Professionals

Introduction
Rediocide C is a complex diterpenoid isolated from the roots of Trigonostemon reidioides, a

plant species found in Southeast Asia.[1] As a member of the daphnane family of diterpenoids,

Rediocide C possesses a highly oxygenated and intricate molecular architecture, which

contributes to its notable biological activities. This technical guide provides a comprehensive

overview of the known physicochemical properties and biological activities of Rediocide C,

intended to serve as a resource for researchers and professionals in the fields of natural

product chemistry, pharmacology, and drug development.

Physicochemical Properties
Rediocide C is characterized by the following molecular identifiers and properties:

Property Value Reference

CAS Number 677277-98-4 [1][2][3][4]

Molecular Formula C46H54O13 [2][3][5]

Molecular Weight 814.91 g/mol [4]

Source
Trigonostemon reidioides

(Kurz) Craib
[1][5]
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Biological Activities and Quantitative Data
Rediocide C has demonstrated significant bioactivity in two key areas: as an acaricidal agent

against house dust mites and as an antimycobacterial agent against the causative organism of

tuberculosis.

Biological
Activity

Target
Organism

Metric Value Reference

Acaricidal
Dermatophagoid

es pteronyssinus
LC50 5.59 µg/cm² [1]

Antimycobacteria

l

Mycobacterium

tuberculosis
MIC 3.84 µM [1]

Experimental Protocols
Detailed experimental protocols from the primary literature are not readily available. However,

based on established methodologies for assessing acaricidal and antimycobacterial activities,

the following protocols are presented as plausible approaches for evaluating the efficacy of

Rediocide C.

Acaricidal Activity Assay (Plausible Protocol)
This protocol describes a method for determining the lethal concentration (LC50) of Rediocide
C against the common house dust mite, Dermatophagoides pteronyssinus.

Preparation of Test Substance: Rediocide C is dissolved in an appropriate solvent, such as

dimethyl sulfoxide (DMSO), to create a stock solution. A series of dilutions are then prepared

from the stock solution to achieve a range of test concentrations.

Test Arenas: A defined area (e.g., 1 cm²) on a suitable substrate, such as filter paper or

glass, is treated with a specific volume of each Rediocide C dilution. The solvent is allowed

to evaporate completely.

Mite Exposure: A known number of adult house dust mites (e.g., 20-30) are introduced into

each test arena. The arenas are then maintained under controlled conditions of temperature
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and humidity (e.g., 25°C and 75% relative humidity) for a specified period (e.g., 24 or 48

hours).

Mortality Assessment: After the exposure period, the number of dead and live mites in each

arena is counted under a microscope. Mites that are unable to move when prodded are

considered dead.

Data Analysis: The percentage mortality is calculated for each concentration of Rediocide C.

The LC50 value, the concentration that causes 50% mortality of the mites, is then

determined using probit analysis or other appropriate statistical methods.

Antimycobacterial Activity Assay (Plausible Protocol)
This protocol outlines a broth microdilution method for determining the Minimum Inhibitory

Concentration (MIC) of Rediocide C against Mycobacterium tuberculosis.[6][7][8][9][10]

Preparation of Test Substance: A stock solution of Rediocide C is prepared in a suitable

solvent (e.g., DMSO). Serial two-fold dilutions are then made in a 96-well microtiter plate

containing a liquid culture medium suitable for M. tuberculosis, such as Middlebrook 7H9

broth.

Inoculum Preparation: A standardized inoculum of M. tuberculosis H37Rv is prepared to a

specific turbidity, corresponding to a known concentration of colony-forming units (CFU) per

milliliter.

Inoculation: Each well of the microtiter plate, containing the diluted Rediocide C, is

inoculated with the bacterial suspension. Control wells containing medium only (sterility

control) and medium with the bacterial inoculum (growth control) are also included.

Incubation: The microtiter plate is sealed and incubated at 37°C for a period of 7 to 14 days,

or until visible growth is observed in the growth control wells.

MIC Determination: The MIC is defined as the lowest concentration of Rediocide C that

completely inhibits the visible growth of M. tuberculosis. This is determined by visual

inspection of the microtiter plate.

Visualizations
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Experimental Workflow for Antimycobacterial Activity
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Rediocide C.

Signaling Pathway of a Related Diterpenoid: Rediocide A
Disclaimer: The following diagram illustrates the signaling pathway of Rediocide A, a

structurally related compound from the same plant source. The direct relevance of this pathway

to Rediocide C has not been experimentally confirmed and is presented here for contextual

and comparative purposes.

Recent research has shown that Rediocide A can overcome tumor immuno-resistance to

Natural Killer (NK) cells by downregulating the expression of CD155 on non-small cell lung

cancer cells.[11][12] CD155 is a ligand for the immune checkpoint receptor TIGIT, which is

expressed on NK cells and T cells. By reducing CD155 levels, Rediocide A may disrupt the

inhibitory TIGIT/CD155 signaling axis, thereby enhancing the cytotoxic activity of NK cells

against tumor cells.[11][12][13]
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Caption: Speculative signaling pathway of Rediocide A, a related compound.

Conclusion
Rediocide C is a promising bioactive natural product with demonstrated acaricidal and

antimycobacterial properties. Further research is warranted to fully elucidate its mechanisms of

action and to explore its potential for development into new therapeutic or pest control agents.

The information provided in this technical guide serves as a foundational resource to stimulate

and support future investigations into this intriguing diterpenoid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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